6-methoxy-1-(4-methoxyphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 6-methoxy-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H21N3O2/c1-16-7-9-17(10-8-16)23-21-15-26-24-20(5-4-6-22(24)30-3)25(21)28(27-23)18-11-13-19(29-2)14-12-18/h4-15H,1-3H3
• InChI Key: JKSMKVBRBPFUBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=C4C=CC=C(C4=NC=C32)OC)C5=CC=C(C=C5)OC
• Molecular Formula: C25H21N3O2
• Molecular Weight: 395.5 g/mol
• CAS No.: 932519-31-8

Description

This compound features a pyrazolo[4,3-c]quinoline core with three distinct substituents:

• 1-(4-Methoxyphenyl): Aromatic ring with a para-methoxy group, which may modulate electronic effects and steric bulk.
• 3-(4-Methylphenyl): A hydrophobic substituent that could improve lipophilicity and membrane permeability.

While direct pharmacological data for this compound is absent in the provided evidence, its structural features align with pyrazoloquinoline derivatives known for anti-inflammatory, anticancer, and antiviral activities .

Comparison with Similar Compounds

Comparison with Similar Pyrazolo[4,3-c]Quinoline Derivatives

Structural and Functional Group Variations

The table below compares substituents and reported activities of structurally related compounds:

Compound Name	Substituents	Key Activities/Properties	Reference
Target Compound	6-OMe, 1-(4-OMePh), 3-(4-MePh)	Not explicitly reported	-
3-(4-Methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline	1-Ph, 3-(4-MePh)	Synthetic intermediate; no activity data
2i (3-amino-4-(4-hydroxyphenylamino)-1H-pyrazolo[4,3-c]quinoline)	3-NH₂, 4-(4-OHPhNH)	Potent NO inhibition (IC₅₀ ≈ 1400W)
2m (4-(3-amino-pyrazoloquinolin-4-ylamino)benzoic acid)	3-NH₂, 4-(COOHPhNH)	Strong iNOS/COX-2 inhibition
5-[(4-Chlorophenyl)methyl]-7,8-dimethoxy-3-(4-methoxyphenyl)pyrazolo[4,3-c]quinoline	5-(4-ClBn), 7,8-OMe, 3-(4-OMePh)	Unknown (structural analog)
F7 (4-(4-fluorophenyl)-3-isopropyl-6-methoxy-1-phenyl-1H-pyrazolo[3,4-b]quinoline)	6-OMe, 3-i-Pr, 4-FPh (pyrazolo[3,4-b] core)	Optical/thermal properties studied

Key Observations:

Amino Groups (3-NH₂): Compounds like 2i and 2m with 3-amino substituents exhibit potent anti-inflammatory effects, likely due to hydrogen bonding with iNOS/COX-2 active sites .

Methoxy Positioning: The 6-methoxy group in the target compound and F7 (a pyrazolo[3,4-b]quinoline) may enhance electron density, affecting binding affinity or photophysical properties .

Hydrophobic Substituents : The 3-(4-methylphenyl) group in the target compound and 3-i-Pr in F7 highlight the role of lipophilic groups in optimizing pharmacokinetic profiles.

Anti-Inflammatory Activity Trends

• NO Production Inhibition: Derivatives with polar substituents (e.g., 4-hydroxyphenylamino in 2i) show submicromolar IC₅₀ values, comparable to the control 1400W . The target compound’s 4-methoxyphenyl group may offer moderate activity but requires empirical validation.
• COX-2 Selectivity: notes that quinoline derivatives with 4-methoxyphenyl groups (e.g., compound 4) exhibit COX-2 inhibition (IC₅₀ = 0.10 µM), suggesting the target’s 1-(4-methoxyphenyl) substituent could confer similar selectivity .